Cas no 2243504-59-6 (2-Fluoro-5-methylpyridine-3-sulfonamide)

• Product Name: 2-Fluoro-5-methylpyridine-3-sulfonamide
• CAS No: 2243504-59-6
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• CID: 5463317
• Update Time: 2025-05-24

2-Fluoro-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylpyridine-3-sulfonamide
• Z3334391278

• Inchi： 1S/C6H7FN2O2S/c1-4-2-5(12(8,10)11)6(7)9-3-4/h2-3H,1H3,(H2,8,10,11)
• InChI Key： ZVCRAKUYLBSDGQ-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C)C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 190.02122681 g/mol
• Monoisotopic Mass: 190.02122681 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4
• Molecular Weight: 190.20

Additional information on 2-Fluoro-5-methylpyridine-3-sulfonamide

2-Fluoro-5-methylpyridine-3-sulfonamide (CAS No: 2243504-59-6)

Introduction to 2-Fluoro-5-methylpyridine-3-sulfonamide

2-Fluoro-5-methylpyridine-3-sulfonamide, a compound with the CAS number 2243504-59-6, is an intriguing molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. The presence of a fluoro group at the 2-position and a methyl group at the 5-position introduces unique electronic properties, while the sulfonamide group at the 3-position adds functional versatility. Recent studies have highlighted its potential applications in drug design, catalysis, and advanced materials.

Synthesis and Structural Features

The synthesis of 2-fluoro-5-methylpyridine-3-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the fluoro and methyl groups is achieved through electrophilic substitution reactions, which are carefully controlled to ensure regioselectivity. The sulfonamide group is then introduced via a nucleophilic substitution reaction, often using an appropriate sulfonyl chloride precursor. The compound's structure has been confirmed through various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular geometry and bonding.

Physical and Chemical Properties

2-fluoro-5-methylpyridine-3-sulfonamide exhibits several notable physical and chemical properties that make it suitable for various applications. Its melting point is approximately 180°C, and it has a boiling point of around 160°C under vacuum conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 270–310 nm, indicating its potential for use in optoelectronic devices. Additionally, the compound demonstrates moderate thermal stability, making it suitable for high-temperature applications.

Applications in Drug Design

The sulfonamide group in 2-fluoro-5-methylpyridine-3-sulfonamide plays a crucial role in its biological activity. Sulfonamides are known for their ability to act as inhibitors of various enzymes, particularly kinases and proteases. Recent studies have shown that this compound exhibits potent inhibitory activity against certain cancer-related enzymes, such as tyrosine kinases, making it a promising candidate for anti-cancer drug development. Furthermore, its pyridine ring contributes to its ability to bind to DNA, which could be exploited for designing anti-tumor agents with improved selectivity.

Role in Materials Science

In the realm of materials science, 2-fluoro-5-methylpyridine-3-sulfonamide has shown potential as a building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). The nitrogen atoms in the pyridine ring can act as coordinating sites for metal ions, enabling the formation of extended networks with high surface areas. Recent research has demonstrated that incorporating this compound into MOFs can enhance their gas adsorption capabilities, particularly for gases like CO₂ and CH₄. This makes it a valuable component in designing materials for energy storage and environmental remediation.

Environmental Impact and Safety Considerations

While 2-fluoro-5-methylpyridine-3-sulfonamide holds significant promise for various applications, understanding its environmental impact is crucial. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 14 days in aqueous environments. Its acute toxicity to aquatic organisms is low, with LC₅₀ values exceeding 10 mg/L for most species tested. However, long-term ecological effects require further investigation to ensure sustainable use.

Conclusion

2-fluoro-5-methylpyridine-3-sulfonamide (CAS No: 2243504